Cas no 2243503-31-1 (2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid)

• Product Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid
• CAS No: 2243503-31-1
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 5762446
• PubChem ID: 138985246
• Update Time: 2025-05-26

2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-hydroxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylicacid
• 2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-hydroxy-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
• 2243503-31-1
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-hydroxy-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• EN300-6492370
• 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid

• Inchi： 1S/C27H22N2O5/c30-15-9-10-23-20(11-15)21-12-25(26(31)32)29(13-24(21)28-23)27(33)34-14-22-18-7-3-1-5-16(18)17-6-2-4-8-19(17)22/h1-11,22,25,28,30H,12-14H2,(H,31,32)
• InChI Key： USSHHGNDGCDJHT-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C3C=C(C=CC=3N2)O)CC1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid

Recent Advances in the Study of 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid (CAS: 2243503-31-1)

The compound 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid (CAS: 2243503-31-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex heterocyclic structure, is a key intermediate in the synthesis of various bioactive compounds, particularly those targeting neurological and oncological pathways. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique chemical properties and functional groups.

One of the most notable advancements in the study of this compound is its application in peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern drug development. Researchers have successfully incorporated this molecule into peptide chains to enhance stability and bioavailability, as demonstrated in recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In addition to its role in peptide synthesis, 2243503-31-1 has been investigated for its intrinsic biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymes involved in neurodegenerative diseases, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These findings, though still in the early stages, open new avenues for the development of therapeutic agents targeting Alzheimer's disease and Parkinson's disease.

The synthesis and characterization of 2243503-31-1 have also been refined in recent years. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the compound's structure and purity. These methodological improvements have facilitated its broader adoption in research laboratories and industrial settings, ensuring reproducibility and scalability for future applications.

Looking ahead, the potential of 2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylic acid remains largely untapped. Ongoing research is focused on optimizing its synthetic pathways, exploring its interactions with biological targets, and evaluating its efficacy in preclinical models. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.